Cas no 135711-13-6 ((4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol)

• Product Name: (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol
• CAS No: 135711-13-6
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD14705933
• CID: 1244318
• PubChem ID: 8001140
• Update Time: 2025-05-19

(4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-4-ol, 3,4-dihydro-, (4S)-
• (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol
• AKOS017463692
• (4S)-3,4-dihydro-2H-thiochromen-4-ol
• 135711-13-6
• EN300-89212
• Z959151626

• MDL： MFCD14705933
• Inchi： 1S/C9H10OS/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4,8,10H,5-6H2/t8-/m0/s1
• InChI Key： FWVSZXYNCFXKRT-QMMMGPOBSA-N
• SMILES： S1C2C=CC=CC=2[C@H](CC1)O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol

Recent Advances in the Study of (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol (CAS: 135711-13-6): A Comprehensive Research Brief

In recent years, the compound (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol (CAS: 135711-13-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral benzothiopyran derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The unique structural features of this compound, including its stereochemistry and sulfur-containing heterocycle, make it an attractive scaffold for drug discovery and medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol derivatives as potent inhibitors of histone deacetylases (HDACs). The researchers employed an asymmetric synthesis approach to obtain the (4S)-enantiomer with high enantiomeric purity (>99% ee). Subsequent structure-activity relationship (SAR) studies revealed that modifications at the 2-position of the benzothiopyran ring significantly influenced HDAC inhibitory activity, with certain derivatives exhibiting IC50 values in the low nanomolar range against HDAC6.

Another significant development involves the application of (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol in the design of selective serotonin reuptake inhibitors (SSRIs). Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that structural analogs of this compound displayed improved blood-brain barrier penetration compared to traditional SSRIs, while maintaining high selectivity for the serotonin transporter (SERT) over norepinephrine and dopamine transporters. These findings suggest potential applications in the treatment of depression and anxiety disorders with reduced side effects.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol. A green chemistry approach utilizing biocatalysis was reported in ACS Catalysis (2023), where engineered ketoreductases were employed to achieve the stereoselective reduction of the corresponding ketone precursor. This method not only improved the overall yield (up to 85%) but also significantly reduced the environmental impact compared to traditional metal-catalyzed asymmetric hydrogenation methods.

Pharmacokinetic studies of (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol derivatives have revealed interesting metabolic profiles. A 2024 study in Drug Metabolism and Disposition identified the major metabolic pathways as glucuronidation at the hydroxyl group and sulfoxidation of the thioether moiety. Importantly, the (4S)-configuration was found to confer greater metabolic stability compared to its (4R)-counterpart, with a plasma half-life of approximately 8 hours in rodent models.

Looking forward, several pharmaceutical companies have included (4S)-3,4-dihydro-2H-1-benzothiopyran-4-ol derivatives in their preclinical pipelines. Current research directions include exploring its potential in neurodegenerative diseases, given its ability to modulate protein aggregation pathways, as well as in oncology, where its HDAC inhibitory activity may be leveraged for combination therapies. The compound's versatility as a building block for diverse therapeutic targets continues to make it a valuable subject of ongoing research in chemical biology and drug discovery.